Cas no 1228788-14-4 (1-(2-Bromo-5-chlorophenyl)-4,4,4-trifluorobutan-1-one)

• Product Name: 1-(2-Bromo-5-chlorophenyl)-4,4,4-trifluorobutan-1-one
• CAS No: 1228788-14-4
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 2201064
• Update Time: 2023-08-06

1-(2-Bromo-5-chlorophenyl)-4,4,4-trifluorobutan-1-one Chemical and Physical Properties

Names and Identifiers

• FMDTWPZGPMFUQO-UHFFFAOYSA-N
• 1-(2-bromo-5-chlorophenyl)-4,4,4-trifluorobutan-1-one
• 1-Butanone,1-(2-bromo-5-chlorophenyl)-4,4,4-trifluoro-
• 1-Butanone, 1-(2-bromo-5-chlorophenyl)-4,4,4-trifluoro-
• 1-(2-Bromo-5-chlorophenyl)-4,4,4-trifluorobutan-1-one

• Inchi： 1S/C10H7BrClF3O/c11-8-2-1-6(12)5-7(8)9(16)3-4-10(13,14)15/h1-2,5H,3-4H2
• InChI Key： FMDTWPZGPMFUQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CCC(F)(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.589